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Compound of Interest

Compound Name: Diethylaluminium cyanide

Cat. No.: B1591682 Get Quote

Substance Identification and Properties
Diethylaluminium cyanide, often referred to as Nagata's Reagent, is an organoaluminium

compound used in organic synthesis, particularly for the hydrocyanation of α,β-unsaturated

ketones.[1] It is typically handled as a solution in an organic solvent like toluene.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source

Chemical Formula (C₂H₅)₂AlCN [1][2]

Molecular Weight 111.12 g/mol [2][3]

Appearance
Colorless to dark brown, clear

liquid (as a solution)
[1]

CAS Number 5804-85-3 [1][2]

Density

0.870 g/cm³ (solution); 0.864

g/mL at 25 °C (1.0 M in

toluene)[1][2]

Boiling Point 162 °C at 0.02 mmHg [1]

Flash Point
7 °C (44.6 °F) - closed cup (for

1.0 M solution in toluene)
[4]

Solubility

Reacts violently with water.[5]

[6] Soluble in benzene,

toluene, hexane, and isopropyl

ether.[1][7]

Hazards Identification
Diethylaluminium cyanide is a highly hazardous substance. The GHS classification indicates

it is fatal if swallowed, inhaled, or in contact with skin.[3][8] It is also highly flammable and very

toxic to aquatic life.[5] The material is typically supplied as a solution in toluene, which

contributes to the overall hazard profile.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.

Acute Toxicity, Oral 2 H300: Fatal if swallowed.[3]

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled.[3]

Acute Toxicity, Dermal 2 or 3
H310/H311: Fatal/Toxic in

contact with skin.[3]

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways.

Skin Irritation 2 H315: Causes skin irritation.

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child.

STOT, Repeated Exposure 2

H373: May cause damage to

organs through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment, Acute
1

H400/H410: Very toxic to

aquatic life with long lasting

effects.[5]

This table represents a summary of classifications. Always refer to the specific Safety Data

Sheet (SDS) for the product in use.

Safe Handling and Emergency Procedures
Proper handling of diethylaluminium cyanide is critical to ensure personnel safety. A logical

approach following the hierarchy of controls should be implemented.
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Hierarchy of Safety Controls for Diethylaluminium Cyanide

Elimination
(Most Effective)

Use a different, less hazardous process.

Substitution

Replace with a less hazardous reagent.

Engineering Controls

Work in a certified chemical fume hood.
Use spark-proof equipment.

Handle under inert gas (Nitrogen/Argon).

Administrative Controls

Develop a Standard Operating Procedure (SOP).
Provide specific training to all users.

Work in a designated area. Do not work alone.

Personal Protective Equipment
(Least Effective)

Lab coat, chemical-resistant gloves (double-gloving),
safety goggles and face shield, respirator as needed.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing risks associated with diethylaluminium cyanide.
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Precautions for Safe Handling
Engineering Controls: All work must be conducted in a certified chemical fume hood.[9] Use

explosion-proof equipment and provide adequate ventilation.[10] The substance is air and

water sensitive and must be handled and stored under an inert gas like nitrogen or argon.[6]

[10]

Administrative Controls: Develop and follow a detailed Standard Operating Procedure (SOP)

for any experiment involving this reagent.[10] Do not work alone.[9] Keep away from heat,

sparks, open flames, and other ignition sources.[10] Ground/bond container and receiving

equipment to prevent static discharge.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (double gloving is recommended), and safety goggles.[9][10] A

face shield may be necessary where there is a splash hazard.[9] If exposure limits may be

exceeded, a respirator is required.[10]

Storage Requirements
Store in a cool, dry, and well-ventilated area in a tightly closed container.[10] Containers should

be kept upright to prevent leakage.[10] Store under an inert atmosphere and away from

incompatible materials such as water, acids, and strong oxidizing agents.[6][10] The storage

area should be a locked, flammables-designated area accessible only to authorized personnel.

Emergency Response
In the event of an exposure or spill, immediate and correct action is crucial.
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Personnel Exposure Chemical Spill

EMERGENCY
(Exposure or Spill)

Remove victim from source.
Remove contaminated clothing.

Exposure

Evacuate the immediate area.

Spill

Call 911.
Inform them of cyanide exposure.

Skin: Rinse in safety shower (15 min).
Eyes: Flush in eyewash (15 min).

Inhaled: Move to fresh air.
If breathing stops, give artificial respiration.

Swallowed: Rinse mouth.
Immediately call Poison Center.

Seek immediate medical attention.
Bring SDS.

Alert others and call emergency number.

If safe, contain spill with absorbent material.
Do NOT use water.

Cleanup by trained personnel with proper PPE.

Click to download full resolution via product page

Caption: Logical workflow for responding to diethylaluminium cyanide emergencies.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If breathing stops,

provide artificial respiration. Immediately call a

POISON CENTER or doctor.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Call a physician immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Call an ophthalmologist.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[6]

Experimental Protocols
The following is a summary of the experimental procedure for the synthesis of

diethylaluminium cyanide, as described in Organic Syntheses.[7]

Caution: This preparation involves highly hazardous materials, including pyrophoric

triethylaluminum and carcinogenic benzene. It must be conducted by trained personnel in a

well-ventilated chemical fume hood with appropriate PPE.[7]

Synthesis of Diethylaluminium Cyanide
The synthesis involves the reaction of triethylaluminum with hydrogen cyanide.
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Preparation Reaction Workup & Purification

1. Assemble reaction flask
under Nitrogen atmosphere.

2. Add Triethylaluminum
to the flask.

3. Dissolve in
anhydrous Benzene.

4. Prepare Hydrogen Cyanide
solution in Benzene.

5. Add HCN solution dropwise
to Triethylaluminum solution

with cooling.

6. Stir until ethane
evolution ceases.

7. Remove Benzene
under reduced pressure.

8. Purify by short-path
vacuum distillation

(e.g., 162°C @ 0.02 mm).

9. Collect product as a
pale, yellow syrup.

10. Dissolve syrup in dry
Benzene for storage/use.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of diethylaluminium cyanide.

Methodology:

Apparatus Setup: A 500-mL round-bottomed flask is fitted with a vacuum take-off and placed

under a nitrogen atmosphere.[7]

Addition of Triethylaluminum: Approximately 0.40 mole of triethylaluminum is transferred to

the reaction flask under nitrogen.[7]

Dissolution: The triethylaluminum is dissolved in 150 mL of anhydrous benzene.[7]

Preparation of Hydrogen Cyanide Solution: A solution of 0.441 mole of hydrogen cyanide in

100 mL of anhydrous benzene is prepared in a pressure-equalizing dropping funnel.[7]

Reaction: The hydrogen cyanide solution is added dropwise to the stirred and cooled

triethylaluminum solution over approximately 2 hours. The reaction evolves ethane gas.[7]

Completion: The reaction is complete when the evolution of ethane slows significantly.[7]

Solvent Removal: The benzene solvent is removed using a rotary evaporator.[7]

Purification: The resulting residue is purified via short-path vacuum distillation.

Diethylaluminium cyanide distills at approximately 162°C at 0.02 mm pressure.[7]

Collection: The product is collected as a viscous, pale yellow syrup. The yield is typically 60-

80%.[7]
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Storage Solution: For use, the purified syrup is dissolved in a known volume of dry benzene

to create a stock solution.[7]

Toxicological Information
Diethylaluminium cyanide is highly toxic due to both the organoaluminium and cyanide

components.[5]

Table 4: Toxicological Data Summary

Effect Description

Acute Toxicity

Fatal if swallowed, inhaled, or absorbed through

the skin.[5] Causes irritation to the skin, eyes,

gastrointestinal tract, and respiratory tract.[10]

Systemic Effects

Vapors may cause drowsiness and dizziness.

[10] May cause damage to the central nervous

system through prolonged or repeated

exposure.

Reproductive Toxicity

Suspected of damaging fertility or the unborn

child.[10] Teratogenic effects have been

observed in experimental animals.[6]

Hydrolysis Hazard

Reacts violently with water and acids to release

highly toxic and flammable hydrogen cyanide

gas.[5][10]

For any actual or suspected exposure to cyanide, immediate medical attention is imperative.[9]

Antidotes may be administered by trained medical professionals.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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